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Compound of Interest

Compound Name: cis-3-Methylcyclohexanol

Cat. No.: B1605476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mass spectrometry of cis-3-
Methylcyclohexanol, a cyclic alcohol relevant in various chemical syntheses. This document

outlines the characteristic fragmentation patterns under electron ionization (EI), presents

quantitative mass spectral data, and details a representative experimental protocol for its

analysis by gas chromatography-mass spectrometry (GC-MS).

Electron Ionization Mass Spectrum
Under standard electron ionization (70 eV), cis-3-Methylcyclohexanol (C7H14O, molecular

weight: 114.19 g/mol ) undergoes significant fragmentation.[1][2][3][4][5] The molecular ion

peak (M+) at m/z 114 is of low abundance, a common characteristic for alcohols which readily

fragment.[6] The mass spectrum is dominated by fragment ions resulting from cleavage of the

cyclohexyl ring and loss of functional groups.

Quantitative Mass Spectral Data
The electron ionization mass spectrum of cis-3-Methylcyclohexanol is characterized by

several key fragments. The quantitative data, including the mass-to-charge ratio (m/z) and

relative intensity, are summarized in Table 1.
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m/z Relative Intensity (%) Proposed Fragment

114 5 [C7H14O]+• (Molecular Ion)

96 40 [M - H2O]+•

81 50 [M - H2O - CH3]+

71 95 [C5H11]+

57 100 [C4H9]+ (Base Peak)

41 55 [C3H5]+

Table 1: Prominent ions in the electron ionization mass spectrum of cis-3-
Methylcyclohexanol. Data sourced from the NIST Mass Spectrometry Data Center.[2]

Interpretation of Fragmentation Patterns
The fragmentation of cis-3-Methylcyclohexanol is primarily driven by the hydroxyl group and

the cyclic structure. The most significant fragmentation pathways include:

Loss of Water: A prominent peak is observed at m/z 96, corresponding to the loss of a water

molecule (18 Da) from the molecular ion. This is a characteristic fragmentation for alcohols.

[6]

Ring Cleavage: The base peak at m/z 57 and the significant peak at m/z 71 are indicative of

ring cleavage. The formation of these fragments involves the initial ionization of the alcohol,

followed by alpha-cleavage (cleavage of the C-C bond adjacent to the oxygen) and

subsequent rearrangements and further fragmentation of the cyclic structure.[6][7][8]

Loss of a Methyl Group: The peak at m/z 81 can be attributed to the loss of a methyl group

(15 Da) following the initial loss of water, resulting in a [M - H2O - CH3]+ fragment.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The following protocol outlines a standard procedure for the analysis of cis-3-
Methylcyclohexanol using a gas chromatograph coupled to a mass spectrometer with an
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electron ionization source.

Sample Preparation
Standard Solution: Prepare a 100 µg/mL stock solution of cis-3-Methylcyclohexanol in a

volatile organic solvent such as methanol or dichloromethane.

Working Solution: Dilute the stock solution with the same solvent to a final concentration of

approximately 10 µg/mL.

Vial Transfer: Transfer the working solution to a 1.5 mL glass autosampler vial. Ensure no

particulate matter is present; centrifuge if necessary.

Instrumentation and Conditions
Gas Chromatograph (GC):

Injection Volume: 1 µL

Injector Temperature: 250 °C

Injection Mode: Splitless (or split with a high split ratio for more concentrated samples)

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm

film thickness), is suitable.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp: Increase to 200 °C at a rate of 10 °C/min.

Hold: Maintain 200 °C for 5 minutes.

Mass Spectrometer (MS):

Ion Source: Electron Ionization (EI)
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Ionization Energy: 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Mass Scan Range: m/z 35-200

Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak)

Visualization of Fragmentation Pathway
The primary fragmentation pathway of cis-3-Methylcyclohexanol leading to the formation of

the base peak at m/z 57 is illustrated below. This pathway involves initial ionization, followed by

ring-opening and subsequent cleavage.

cis-3-Methylcyclohexanol m/z = 114 Molecular Ion [C7H14O]+• m/z = 114Electron Ionization (-e-) Ring-Opened IntermediateRing Opening

Fragment Ion [C5H11]+ m/z = 71Cleavage

Base Peak [C4H9]+ m/z = 57Cleavage

Loss of C2H3O•

Loss of C3H7O•

Click to download full resolution via product page

Fragmentation pathway of cis-3-Methylcyclohexanol.

Conclusion
The mass spectrometry of cis-3-Methylcyclohexanol under electron ionization provides a

reproducible fragmentation pattern that can be used for its identification and characterization.

The spectrum is defined by a weak molecular ion and prominent fragment ions resulting from

the loss of water and subsequent ring cleavage. The provided experimental protocol offers a
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reliable method for the GC-MS analysis of this compound, which is valuable for quality control

in synthesis and for its detection in complex mixtures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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